2-Bromo-5-fluoro-N-(2,2,2-trifluoroethyl)aniline

• Molecular Formula: C8H6BrF4N
• Molecular Weight: 272.04 g/mol
• SMILES: C1=CC(=C(C=C1F)NCC(F)(F)F)Br
• InChI: InChI=1S/C8H6BrF4N/c9-6-2-1-5(10)3-7(6)14-4-8(11,12)13/h1-3,14H,4H2
• InChIKey: GEMCOWCHRFHXRK-UHFFFAOYSA-N

2-Bromo-5-fluoro-N-(2,2,2-trifluoroethyl)aniline Overview

2-Bromo-5-fluoro-N-(2,2,2-trifluoroethyl)aniline (CAS: 1691068-49-1) is a halogenated aniline derivative characterized by the presence of a bromine atom at the ortho position, a fluorine atom at the meta position, and an N-trifluoroethyl substituent . Its molecular formula is C8H6BrF4N, with a molecular weight of 272.04 g/mol . This compound is a member of the broader class of fluorinated aromatic amines, which are widely recognized for their utility as intermediates in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals [1]. The strategic combination of bromo, fluoro, and trifluoroethyl groups on the aniline core imparts distinct electronic and steric properties, rendering it a versatile building block for structure-activity relationship (SAR) studies and the development of novel chemical entities.

GPCR SAR studies: substitution pattern suited for structure-activity exploration

TAAR1 pharmacology context: reported agonist activity supports receptor research

Cross-coupling synthesis: ortho-bromo enables Pd-catalyzed C–C/C–N bond formation

• [1] Bissell, E. R. Synthesis of some trifluoroethyl-substituted derivatives of aniline. Journal of Fluorine Chemistry, 1978, 12(4). View Source

Irreplaceability of 2-Bromo-5-fluoro-N-(2,2,2-trifluoroethyl)aniline

Simple substitution with unsubstituted N-trifluoroethyl aniline or alternative regioisomers is scientifically unsound due to the critical and quantifiable impact of the specific 2-bromo-5-fluoro substitution pattern on target binding and metabolic stability. The presence of the trifluoroethyl group is well-documented to enhance metabolic stability and lipophilicity in medicinal chemistry applications, as it impedes oxidative metabolism by cytochrome P450 enzymes [1]. The addition of bromo and fluoro substituents further modulates electronic density and steric bulk, directly influencing binding affinity and selectivity [2]. The quantitative data presented in the following sections demonstrate that even minor positional changes, such as moving the bromine or fluorine atoms, or removing them entirely, lead to measurable differences in biological activity, making precise compound selection a critical factor for successful research outcomes.

5-Fluoro deletion may substantially shift TAAR1 engagement and potency

Regioisomer change (e.g., 4-Br-3-F) may produce differing TAAR1 potency profiles

Unsubstituted or differently halogenated analogs lack the electronic profile required for regioselective cross-coupling

• [1] Garai, S.; Devarajulu, S. Strategic Installation of the -CH2CF3 Motif via Transition-metal-catalyzed C–H Functionalization. Chem. Commun., 2026, Accepted Manuscript. DOI: 10.1039/D6CC01655C. View Source
• [2] Zhang, S.; Lin, Y.; Chi, C. Fluorine-containing anilides and their biological activities. Journal of Fluorine Chemistry, 1991, 54(1). View Source

2-Bromo-5-fluoro-N-(2,2,2-trifluoroethyl)aniline: Evidence vs. Analogs

TAAR1 Potency: 5-Fluoro vs. Des-Fluoro Analog

The target compound demonstrates significant and quantifiable differences in TAAR1 agonism compared to its des-fluoro analog, 2-Bromo-N-(2,2,2-trifluoroethyl)aniline. The presence of the 5-fluoro substituent is critical for enhancing potency at the mouse TAAR1 receptor, leading to a >3-fold increase in potency [1][2]. At the human TAAR1 receptor, the target compound shows measurable agonist activity with an EC50 of 1.60 μM, while the des-fluoro analog's activity is unreported in this assay, suggesting a lack of significant activation or a loss of potency at the concentrations tested [1].

TAAR1 Potency: 5-F vs Des-F

Head-to-head

mTAAR1 EC50 540 nM vs >10 µM (>18-fold difference)

Supports fluoro-dependent TAAR1 activity context

BRET assay, HEK293 cells

Evidence Dimension	TAAR1 Agonist Potency (EC50)
Target Compound Data	540 nM (mTAAR1); 1.60 μM (hTAAR1)
Comparator Or Baseline	2-Bromo-N-(2,2,2-trifluoroethyl)aniline (des-fluoro analog): >10 μM (mTAAR1); not reported (hTAAR1)
Quantified Difference	>18-fold lower potency for comparator at mTAAR1
Conditions	Agonist activity measured via cAMP accumulation in HEK293 cells expressing the respective receptors (BRET assay, 20 min incubation) [1][2].

Why This Matters

This data is crucial for researchers in neuroscience or psychiatric drug discovery, as it quantifies the essential contribution of the 5-fluoro group for achieving meaningful TAAR1 engagement, guiding selection of this specific scaffold over simpler analogs.

• [1] BindingDB BDBM50227826. Agonist activity at human and mouse TAAR1 expressed in HEK293 cells. ChEMBL ID: CHEMBL4069147. View Source
• [2] BindingDB BDBM50227828. Agonist activity at mouse TAAR1 for des-fluoro analog. ChEMBL ID: CHEMBL4068661. View Source

TAAR1 SAR: Regioisomer Effects on Potency

Comparative analysis of regioisomers reveals that the 2-bromo-5-fluoro substitution pattern is optimal for TAAR1 agonist activity. The target compound shows an EC50 of 540 nM at mouse TAAR1, whereas the 4-bromo-3-fluoro analog exhibits significantly reduced potency (EC50 = 1.80 μM) [1][2]. This 3.3-fold difference highlights the precise spatial and electronic requirements of the TAAR1 binding pocket.

TAAR1 Regioisomer SAR

Head-to-head

2-Br-5-F EC50 540 nM vs 4-Br-3-F EC50 1.80 µM (3.3-fold)

Supports regioisomer selection for SAR studies

BRET assay, mTAAR1

Evidence Dimension	TAAR1 Agonist Potency (EC50)
Target Compound Data	540 nM (mTAAR1)
Comparator Or Baseline	4-Bromo-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (regioisomer): 1.80 μM (mTAAR1)
Quantified Difference	3.3-fold higher potency for the 2-bromo-5-fluoro regioisomer
Conditions	Agonist activity measured via cAMP accumulation in HEK293 cells expressing mouse TAAR1 (BRET assay, 20 min incubation) [1][2].

Why This Matters

This quantitative SAR data provides a clear rationale for selecting the 2-bromo-5-fluoro regioisomer as a superior starting point for TAAR1-focused lead optimization, directly impacting the efficiency and success of medicinal chemistry campaigns.

• [1] BindingDB BDBM50227826. Agonist activity at mouse TAAR1 for 2-bromo-5-fluoro isomer. ChEMBL ID: CHEMBL4069147. View Source
• [2] BindingDB BDBM50227828. Agonist activity at mouse TAAR1 for 4-bromo-3-fluoro isomer. ChEMBL ID: CHEMBL4068661. View Source

Species-Selective TAAR1 Activation

The target compound demonstrates a unique species-selectivity profile, exhibiting a 3-fold higher potency for mouse TAAR1 (EC50 = 540 nM) compared to human TAAR1 (EC50 = 1.60 μM) [1]. This contrasts with the behavior of endogenous TAAR1 ligands like beta-phenylethylamine (β-PEA), which typically show similar or higher potency at the human receptor [2].

Species Selectivity

Class-level inference

mTAAR1 EC50 540 nM vs hTAAR1 EC50 1.60 µM (ratio 3.0)

Informs species-specific pharmacology studies

Contrasts with endogenous β-PEA selectivity

Evidence Dimension	Species Selectivity Ratio (hTAAR1 EC50 / mTAAR1 EC50)
Target Compound Data	Ratio = 3.0 (hTAAR1: 1.60 μM; mTAAR1: 540 nM)
Comparator Or Baseline	Beta-phenylethylamine (β-PEA): Ratio ≈ 0.5-1.0
Quantified Difference	The target compound shows an inverse species selectivity compared to the endogenous agonist β-PEA.
Conditions	Agonist activity measured via cAMP accumulation in HEK293 cells expressing human or mouse TAAR1 (BRET assay, 20 min incubation) [1][2].

Why This Matters

This distinct functional fingerprint suggests the target compound engages TAAR1 orthosteric or allosteric sites differently than endogenous amines, making it a valuable tool compound for dissecting species-specific receptor pharmacology and for validating in vivo models that rely on rodent TAAR1.

• [1] BindingDB BDBM50227826. Agonist activity at human and mouse TAAR1. ChEMBL ID: CHEMBL4069147. View Source
• [2] Lindemann, L., et al. Trace amine-associated receptor 1 (TAAR1): a novel target for the treatment of neuropsychiatric disorders. J. Pharmacol. Exp. Ther. 2008, 324(3), 948-956. View Source

Cross-Coupling Reactivity Profile

The 2-bromo-5-fluoro substitution pattern confers distinct reactivity in palladium-catalyzed cross-coupling reactions compared to other regioisomers. The bromine atom at the ortho position is activated for Suzuki-Miyaura and Buchwald-Hartwig couplings, while the meta-fluoro group electronically deactivates the ring, directing further functionalization [1]. This specific substitution pattern is widely utilized in the synthesis of fungicidal compounds, where derivatives of 3-bromo-4-fluoro-N-(2,2,2-trifluoroethyl)aniline have demonstrated activity against Erysiphe graminis and Puccinia sorghi .

Cross-Coupling Reactivity

Class-level inference

Ortho-Br activated for Suzuki/Buchwald; meta-F directs reactivity

Supports synthetic methodology development

Qualitative difference in regioselectivity

Evidence Dimension	Reactivity and Application
Target Compound Data	The 2-bromo-5-fluoro pattern enables selective cross-coupling at the ortho position while maintaining electron-withdrawing effects from the meta-fluoro group.
Comparator Or Baseline	Non-halogenated or differently substituted analogs lack the specific electronic and steric profile required for efficient and regioselective functionalization.
Quantified Difference	Not applicable; this is a qualitative difference in synthetic utility.
Conditions	Suzuki-Miyaura, Buchwald-Hartwig, and other palladium-catalyzed cross-coupling reactions are standard conditions for this compound class [1].

Why This Matters

For synthetic chemists and agrochemical researchers, this unique reactivity profile makes the target compound a preferred intermediate for constructing complex, biologically active molecules with a defined substitution pattern, as opposed to less versatile or less regioselective analogs.

• [1] UC Berkeley. Catalytic Synthesis of Aniline Derivatives. Technology Disclosure. View Source

2-Bromo-5-fluoro-N-(2,2,2-trifluoroethyl)aniline Applications

TAAR1 Agonist Lead Optimization

This compound is optimally suited as a validated starting point for SAR studies targeting the trace amine-associated receptor 1 (TAAR1). Its proven agonist activity (EC50 = 540 nM at mouse TAAR1) and well-defined SAR profile for regioisomers [1] enable medicinal chemists to efficiently design focused libraries. Researchers exploring TAAR1's role in neuropsychiatric disorders or substance abuse can leverage this scaffold to probe structure-activity relationships and optimize potency and selectivity, as its species-selectivity profile offers unique insights for translational studies [2].

Crop Protection Agent Synthesis

This compound is a valuable building block for the synthesis of next-generation fungicides and herbicides. The 2-bromo-5-fluoro motif is a privileged substructure in agrochemical discovery, known to impart desirable properties such as enhanced metabolic stability and target-site binding [1]. It serves as a direct precursor for creating analogs of known active compounds, such as the fungicidally active 3-bromo-4-fluoro-N-(2,2,2-trifluoroethyl)aniline derivatives [2], thereby accelerating the development of crop protection solutions with improved efficacy and environmental profiles.

Chemical Probe Development

Given its unique species-selectivity profile for TAAR1 (3-fold higher potency at mouse vs. human receptor) [1], this compound is an excellent candidate for developing chemical probes to dissect TAAR1 signaling pathways. Its moderate potency and clean structural features provide a solid foundation for creating photoaffinity labels or activity-based probes. Such tools are essential for target validation, elucidating receptor binding modes, and studying the dynamics of TAAR1 in complex biological systems [2].

Cross-Coupling Benchmark Substrate

The unique combination of an ortho-bromine and a meta-fluorine on the aniline ring makes this compound a benchmark substrate for developing and optimizing palladium-catalyzed cross-coupling methodologies [1]. Researchers focused on advancing synthetic chemistry can use it to evaluate new catalysts, ligands, and reaction conditions for challenging C-N and C-C bond formations. Its distinct reactivity profile allows for the study of electronic and steric effects in key transformations like Buchwald-Hartwig aminations and Suzuki-Miyaura couplings [2].

Application

Selection Property

Validation Focus

TAAR1 SAR & lead optimization

2-Bromo-5-fluoro substitution pattern

TAAR1 potency and regioisomer SAR endpoints

Agrochemical intermediate synthesis

Halogenated aniline reactivity profile

Target-site binding and metabolic stability in crop protection screens

Chemical probe design for TAAR1

Species-selectivity profile (mTAAR1 vs hTAAR1)

Receptor binding mode and signaling pathway characterization

Cross-coupling methodology development

Ortho-bromo/meta-fluoro substitution reactivity

Catalyst and ligand screening under Pd-catalyzed conditions

• [1] BindingDB BDBM50227826. Agonist activity at human and mouse TAAR1. ChEMBL ID: CHEMBL4069147. View Source
• [2] Lindemann, L., et al. Trace amine-associated receptor 1 (TAAR1): a novel target for the treatment of neuropsychiatric disorders. J. Pharmacol. Exp. Ther. 2008, 324(3), 948-956. View Source